Cas no 901245-87-2 (8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

8-Ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is a structurally complex heterocyclic compound featuring a pyrazoloquinoline core with distinct substituents at the 1-, 3-, and 8-positions. The presence of a 4-fluorophenyl group enhances electronic properties, while the 4-methylphenyl moiety contributes to steric and solubility characteristics. This compound is of interest in medicinal chemistry and materials science due to its potential as a scaffold for bioactive molecules or optoelectronic applications. Its rigid fused-ring system and tailored functional groups make it a versatile intermediate for further derivatization. The ethyl group at the 8-position may influence metabolic stability, broadening its utility in drug discovery and development.

8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline structure

901245-87-2 structure

Product Name:8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

CAS No:901245-87-2

MF:C₂₅H₂₀FN₃

MW:381.444808959961

CID:6477201

PubChem ID:20852553

Update Time:2025-05-21

8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

- 8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
- F3407-1293
- 8-ethyl-1-(4-fluorophenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
- 901245-87-2
- 8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
- AKOS001795634
- 8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
- Inchi： 1S/C25H20FN3/c1-3-17-6-13-23-21(14-17)25-22(15-27-23)24(18-7-4-16(2)5-8-18)28-29(25)20-11-9-19(26)10-12-20/h4-15H,3H2,1-2H3
- InChI Key： DSDBLZPIEOKWQZ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C2C3C=C(CC)C=CC=3N=CC=2C(C2C=CC(C)=CC=2)=N1

Computed Properties

Exact Mass: 381.16412581g/mol
Monoisotopic Mass: 381.16412581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 540
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.4
Topological Polar Surface Area: 30.7Å²

8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3407-1293-2μmol	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	2μmol	$57.0	2023-09-10
Life Chemicals	F3407-1293-5μmol	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	5μmol	$63.0	2023-09-10
Life Chemicals	F3407-1293-10μmol	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	10μmol	$69.0	2023-09-10
Life Chemicals	F3407-1293-20μmol	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	20μmol	$79.0	2023-09-10
Life Chemicals	F3407-1293-1mg	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	1mg	$54.0	2023-09-10
Life Chemicals	F3407-1293-2mg	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	2mg	$59.0	2023-09-10
Life Chemicals	F3407-1293-3mg	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	3mg	$63.0	2023-09-10
Life Chemicals	F3407-1293-4mg	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	4mg	$66.0	2023-09-10
Life Chemicals	F3407-1293-5mg	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	5mg	$69.0	2023-09-10
Life Chemicals	F3407-1293-10mg	8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline	901245-87-2	10mg	$79.0	2023-09-10

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Additional information on 8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901245-87-2)

The compound 8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901245-87-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, combining a pyrazoloquinoline core with ethyl, fluorophenyl, and methylphenyl substituents, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted drug discovery and diagnostic imaging.

In recent years, the demand for small-molecule modulators and bioimaging agents has surged, driven by advancements in precision medicine. The 8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline structure exhibits promising pharmacophore features, such as its fluorine moiety, which enhances bioavailability and metabolic stability—a critical factor in drug design. This aligns with frequent search queries like "fluorinated compounds in drug development" and "quinoline derivatives for cancer therapy," reflecting its relevance to contemporary research.

From a synthetic chemistry perspective, the preparation of CAS No. 901245-87-2 involves multi-step organic transformations, including Pd-catalyzed cross-coupling and cyclization reactions. These methods are frequently discussed in forums and academic papers, as evidenced by search terms such as "efficient synthesis of pyrazoloquinolines" and "C-H functionalization in heterocycles." The compound's crystalline properties and solubility profile further make it a subject of interest for formulation scientists.

Beyond pharmaceuticals, 8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has potential applications in optoelectronic materials. Its conjugated π-system and electron-withdrawing/donating groups suggest utility in OLEDs or sensors, topics frequently searched in materials science communities. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Quality control and analytical characterization of CAS No. 901245-87-2 typically employ HPLC, NMR, and mass spectrometry, addressing common queries like "purity analysis of complex heterocycles". Regulatory compliance, especially concerning ICH guidelines for impurities, is another hotspot tied to this compound, reflecting industry priorities.

In summary, 8-ethyl-1-(4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to material science—resonate with trending search topics, ensuring its continued relevance in both academic and industrial settings.